Cas no 887267-68-7 (ETHYL 2-PIPERAZINE-4-(2,5-DIFLUORO)PHENYL THIAZOLE-5-CARBOXYLATE)
887267-68-7 structure
Product Name:ETHYL 2-PIPERAZINE-4-(2,5-DIFLUORO)PHENYL THIAZOLE-5-CARBOXYLATE
CAS No:887267-68-7
MF:C16H17F2N3O2S
MW:353.386889219284
CID:891980
PubChem ID:26985172
Update Time:2025-04-19
ETHYL 2-PIPERAZINE-4-(2,5-DIFLUORO)PHENYL THIAZOLE-5-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2-PIPERAZINE-4-(2,5-DIFLUORO)PHENYL THIAZOLE-5-CARBOXYLATE
- 5-Thiazolecarboxylic acid, 4-(2,5-difluorophenyl)-2-(1-piperazinyl)-, ethyl ester
- ETHYL 2-PIPERAZINO-4-(2,5-DIFLUOROPHENYL)-THIAZOLE-5-CARBOXYLATE
- ETHYL 4-(2,5-DIFLUOROPHENYL)-2-PIPERAZIN-1-YL-1,3-THIAZOLE-5-CARBOXYLATE
- AKOS015962455
- 4-(2,5-Difluorophenyl)-2-(1-piperazinyl)-5-thiazolecarboxylic acid ethyl ester
- 887267-68-7
- ethyl 2-piperazino-4-(2,5-difluorophenyl)thiazole-5-carboxylate
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- Inchi: 1S/C16H17F2N3O2S/c1-2-23-15(22)14-13(11-9-10(17)3-4-12(11)18)20-16(24-14)21-7-5-19-6-8-21/h3-4,9,19H,2,5-8H2,1H3
- InChI Key: GCHBIPZTQNNMDX-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C(C2C=C(C=CC=2F)F)N=C1N1CCNCC1
Computed Properties
- Exact Mass: 353.10100
- Monoisotopic Mass: 353.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.7A^2
- XLogP3: 3.2
Experimental Properties
- PSA: 82.70000
- LogP: 3.06840
ETHYL 2-PIPERAZINE-4-(2,5-DIFLUORO)PHENYL THIAZOLE-5-CARBOXYLATE Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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